Cas no 852375-04-3 (2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 852375-04-3
• MF: C₁₇H₁₃FN₆OS₂
• MW: 400.453122854233
• CID: 5871187
• PubChem ID: 7118068
• Update Time: 2023-11-21

2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 852375-04-3
• F0676-0430
• 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• AB00672018-01
• 2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• AKOS024595301
• 2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
• Acetamide, 2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(4-methyl-2-thiazolyl)-
• 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C17H13FN6OS2/c1-10-8-27-17(19-10)20-14(25)9-26-15-6-5-13-21-22-16(24(13)23-15)11-3-2-4-12(18)7-11/h2-8H,9H2,1H3,(H,19,20,25)
• InChI Key： YGQMNYGOBIBVKE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CSC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 400.05762957g/mol
• Monoisotopic Mass: 400.05762957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 139Ų